Cas no 67478-52-8 (Lithium, [1-(triphenylmethyl)-1H-imidazol-2-yl]-)

• Product Name: Lithium, [1-(triphenylmethyl)-1H-imidazol-2-yl]-
• CAS No: 67478-52-8
• MF: C₂₂H₁₇LiN₂
• MW: 316.324784994125
• CID: 394774
• PubChem ID: 12459251
• Update Time: 2025-04-19

Lithium, [1-(triphenylmethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Lithium, [1-(triphenylmethyl)-1H-imidazol-2-yl]-
• lithium,1-trityl-2H-imidazol-2-ide
• Lithium 1-(triphenylmethyl)-1H-imidazol-2-ide
• 67478-52-8
• DTXSID30499105
• 2-lithio-1-(triphenylmethyl)imidazole

• Inchi： 1S/C22H17N2.Li/c1-4-10-19(11-5-1)22(24-17-16-23-18-24,20-12-6-2-7-13-20)21-14-8-3-9-15-21;/h1-17H;/q-1;+1
• InChI Key： OZNOSMCUMQPAAX-UHFFFAOYSA-N
• SMILES： N1([C-]=NC=C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Li+]

Computed Properties

• Exact Mass: 315.15443
• Monoisotopic Mass: 316.15517699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• PSA: 17.82